BE“GH@ Methodological & Application

Check Availability & Pricing

Applications of Disperse Red 151 in Polyester
Dyeing: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 151, identified by C.I. 26130 and CAS number 70210-08-1, is a double azo
disperse dye utilized for imparting a brilliant red hue to polyester fibers.[1][2] As a non-ionic dye
with low water solubility, its application to hydrophobic polyester fibers requires specific dyeing
methodologies to ensure optimal dye uptake, levelness, and fastness properties.[3][4] This
document provides detailed application notes and experimental protocols for the use of
Disperse Red 151 in polyester dyeing, targeting research and development applications.

Physicochemical Properties
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Property Value

C.l. Name Disperse Red 151
C.l. Number 26130

CAS Number 70210-08-1[1]
Molecular Formula C27H25Ns505S[1]
Molecular Weight 531.58 g/mol [1]
Chemical Class Double Azo[1]

N Low water solubility, applied as a fine aqueous
Solubility ] )
dispersion.[3][4]

Application Polyester Dyeing[1]

Fastness Properties on Polyester

The following table summarizes the fastness properties of Disperse Red 151 on polyester
fabric according to ISO standards. The ratings are on a scale of 1 to 5, with 5 representing the
highest fastness.

Fastness Test Fading Staining
ISO Light Fastness 5

ISO Washing Fastness 4-5 4-5

ISO Perspiration Fastness 5 5

ISO Ironing Fastness 4-5 3-4

(Data sourced from World dye variety)[1]

Experimental Protocols

Two primary methods for applying Disperse Red 151 to polyester are High-Temperature
Exhaust Dyeing and the Thermosol Process.
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High-Temperature Exhaust Dyeing

This batchwise process is suitable for dyeing polyester in various forms, including loose fiber,
yarn, and fabric. The high temperature is necessary to swell the polyester fibers, allowing the
dye molecules to penetrate the fiber structure.[3]

Materials and Reagents:

Polyester substrate

Disperse Red 151

Dispersing agent (anionic)

Acetic acid (or a suitable pH buffer like ammonium sulfate and formic acid)

Deionized water

Equipment:

¢ High-temperature dyeing machine (e.g., jet, beaker dyeing machine)
e pH meter

o Standard laboratory glassware

Protocol:

e Dye Bath Preparation:

[¢]

Prepare a dye stock dispersion by pasting the required amount of Disperse Red 151 with
a small amount of dispersing agent and cold deionized water.

[¢]

Make up the final volume with warm water (40-50°C).

[e]

Fill the dyeing machine with water (Liquor to Goods Ratio, e.g., 20:1).

[e]

Add a suitable dispersing agent (e.g., 0.5 g/L).
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o Add the polyester substrate to the bath.

e Dyeing Cycle:

o Set the initial temperature of the dye bath to 60°C.[3]

o Add the prepared dye stock dispersion to the bath.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]

o Hold at 60°C for 15 minutes to ensure even dye distribution.[3]

o Raise the temperature to 130°C at a rate of 1.5°C per minute.

o Maintain the temperature at 130°C for 60 minutes.[3]

o Cool the dye bath down to 60°C as rapidly as possible.[3]

o After-treatment (Reduction Clearing):

o Drain the dye bath.

o

Prepare a new bath containing:

» Caustic Soda (NaOH): 2 g/L

» Sodium Hydrosulphite (Na2S20a4): 2 g/L

[e]

Treat the dyed material at 80°C for 15-20 minutes.

o

Rinse the material thoroughly with hot and then cold water.

[¢]

Dry the dyed polyester.
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Caption: High-Temperature Exhaust Dyeing Workflow for Disperse Red 151 on Polyester.
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Thermosol Dyeing Process

The Thermosol method is a continuous process ideal for dyeing polyester fabrics, particularly in
polyester/cotton blends.[3] It involves padding the fabric with the dye dispersion, drying, and
then fixing the dye at a high temperature.

Materials and Reagents:

Polyester fabric

Disperse Red 151

Dispersing agent

Thickener (optional, for print-padding)

Migration inhibitor (recommended)

Acetic acid

Equipment:

Padding mangle

Infrared or hot flue dryer

Thermosol unit (baking chamber)

Washing and rinsing range
Protocol:
e Padding:

o Prepare a padding liquor containing Disperse Red 151, a dispersing agent, a migration
inhibitor, and acetic acid to maintain a pH of 4.5-5.5.

o Pad the polyester fabric through the liquor using a padding mangle to achieve a uniform
wet pick-up (e.g., 60-70%).
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e Drying:

o Dry the padded fabric immediately at a temperature of around 100°C.[3] Infrared drying is
often preferred to minimize dye migration.[3]

e Thermofixation:

o Pass the dried fabric through a Thermosol unit at a high temperature, typically 205°C, for
60-90 seconds.[3][5] This high temperature causes the dye to sublime and diffuse into the
polyester fibers.

o After-treatment:

o Wash the fabric to remove any unfixed dye and auxiliary chemicals. This may include a
reduction clearing step as described in the exhaust dyeing method to improve fastness.[3]

o Rinse and dry the fabric.
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Caption: Continuous Thermosol Dyeing Workflow for Disperse Red 151 on Polyester.

Logical Relationships in Polyester Dyeing

The efficiency and quality of polyester dyeing with Disperse Red 151 are influenced by several
interdependent factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1619698#applications-of-disperse-red-151-in-
polyester-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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